Cas no 1261635-51-1 (2-iodo-4,5-dimethylthiophene-3-carboxylic acid)

• Product Name: 2-iodo-4,5-dimethylthiophene-3-carboxylic acid
• CAS No: 1261635-51-1
• MF: C₇H₇IO₂S
• MW: 282.098753213882
• MDL: MFCD18417216
• CID: 4565736
• PubChem ID: 118798302
• Update Time: 2025-11-02

2-iodo-4,5-dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4,5-dimethylthiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 2-iodo-4,5-dimethyl-
• 1261635-51-1
• MFCD18417216
• 2-Iodo-4,5-dimethylthiophene-3-carboxylicacid

• MDL： MFCD18417216
• Inchi： 1S/C7H7IO2S/c1-3-4(2)11-6(8)5(3)7(9)10/h1-2H3,(H,9,10)
• InChI Key： ZJTSQLIZQRJASW-UHFFFAOYSA-N
• SMILES： C1(I)SC(C)=C(C)C=1C(O)=O

Computed Properties

• Exact Mass: 281.92115g/mol
• Monoisotopic Mass: 281.92115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-iodo-4,5-dimethylthiophene-3-carboxylic acid

Comprehensive Overview of 2-iodo-4,5-dimethylthiophene-3-carboxylic acid (CAS No. 1261635-51-1): Properties, Applications, and Innovations

2-iodo-4,5-dimethylthiophene-3-carboxylic acid (CAS No. 1261635-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with carboxylic acid and iodine substituents, making it a versatile intermediate for synthetic chemistry applications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and biomolecular interactions, aligning with current trends in precision medicine.

The compound's iodine atom enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex heterocyclic frameworks. This property has made 2-iodo-4,5-dimethylthiophene-3-carboxylic acid a sought-after building block for developing OLED materials and organic semiconductors, addressing the growing demand for advanced electronic materials in renewable energy technologies. Recent studies highlight its role in optimizing charge transport properties, a hot topic in sustainable energy solutions.

From a synthetic perspective, the carboxylic acid group in this compound allows for further functionalization, enabling the creation of amides, esters, and other derivatives. This adaptability is crucial for high-throughput screening in drug development, where rapid modification of lead compounds is essential. The compound’s methyl groups at positions 4 and 5 also contribute to steric stability, reducing unwanted side reactions—a feature highly valued in catalysis and medicinal chemistry.

Environmental and regulatory considerations are increasingly shaping chemical research, and 2-iodo-4,5-dimethylthiophene-3-carboxylic acid aligns with these priorities. Its applications in green chemistry protocols, such as solvent-free reactions and catalytic transformations, reflect the industry’s shift toward sustainable practices. Researchers are investigating its use in biodegradable polymers, responding to consumer demand for eco-friendly alternatives in packaging and biomedical devices.

In analytical chemistry, this compound serves as a reference standard for HPLC and LC-MS methodologies, aiding in the quantification of thiophene-based metabolites. Its distinct UV-Vis absorption profile makes it valuable for spectroscopic analysis, particularly in environmental monitoring of organic pollutants. These applications resonate with current concerns about microplastic detection and water quality assessment, topics frequently searched in scientific databases.

Future directions for CAS No. 1261635-51-1 include its integration into metal-organic frameworks (MOFs) for gas storage and its potential in photodynamic therapy, leveraging the iodine atom’s heavy-atom effect. As the scientific community prioritizes multifunctional materials, this compound’s dual reactivity (iodo and carboxyl groups) positions it as a key player in next-generation technologies. Its compatibility with automated synthesis platforms further enhances its appeal in industrial R&D settings.

For researchers sourcing 2-iodo-4,5-dimethylthiophene-3-carboxylic acid, quality parameters such as purity grade (≥98%) and storage conditions (recommended at 2–8°C under inert atmosphere) are critical to ensure reproducibility in sensitive reactions. Suppliers often highlight its batch-to-batch consistency, a major concern for pharmaceutical manufacturers adhering to Good Manufacturing Practices (GMP). These practical insights address common queries from synthetic chemists in online forums and procurement platforms.